Cas no 14804-27-4 (Benzene, 5-chloro-2-methoxy-1,3-dimethyl-)

• Product Name: Benzene, 5-chloro-2-methoxy-1,3-dimethyl-
• CAS No: 14804-27-4
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 1323682
• PubChem ID: 15357078
• Update Time: 2025-07-28

Benzene, 5-chloro-2-methoxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-chloro-2-methoxy-1,3-dimethyl-
• 5-chloro-2-methoxy-1,3-dimethylbenzene
• DTXSID80571940
• A802560
• 5-chloranyl-2-methoxy-1,3-dimethyl-benzene
• AKOS006287522
• SCHEMBL12504651
• 4-Chloro-2,6-dimethylanisole
• 14804-27-4

• Inchi： 1S/C9H11ClO/c1-6-4-8(10)5-7(2)9(6)11-3/h4-5H,1-3H3
• InChI Key： MXAOCQCPDIIBGZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 5-chloro-2-methoxy-1,3-dimethyl-

Comprehensive Guide to Benzene, 5-chloro-2-methoxy-1,3-dimethyl- (CAS No. 14804-27-4): Properties, Applications, and Market Insights

Benzene, 5-chloro-2-methoxy-1,3-dimethyl- (CAS No. 14804-27-4) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This chlorinated and methoxylated derivative of benzene is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for fine chemicals and specialty intermediates, understanding the characteristics and uses of 5-chloro-2-methoxy-1,3-dimethylbenzene is essential for professionals in the field.

The molecular structure of Benzene, 5-chloro-2-methoxy-1,3-dimethyl- features a benzene ring substituted with chlorine, methoxy, and two methyl groups. This arrangement imparts distinct electronic and steric properties, which are exploited in various chemical reactions. Researchers often search for "CAS 14804-27-4 properties" or "5-chloro-2-methoxy-1,3-dimethylbenzene synthesis" to explore its potential in organic synthesis. The compound's stability and reactivity make it a preferred choice for creating complex molecular architectures.

One of the primary applications of Benzene, 5-chloro-2-methoxy-1,3-dimethyl- is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). The compound's ability to undergo selective functionalization reactions makes it invaluable for designing drug molecules. Recent trends show a surge in queries like "pharmaceutical uses of 5-chloro-2-methoxy-1,3-dimethylbenzene" as the industry seeks sustainable and efficient synthetic routes.

In addition to pharmaceuticals, CAS 14804-27-4 finds applications in agrochemicals and material science. Its derivatives are used in the development of pesticides and herbicides, addressing global challenges in food security. The material science community is also exploring its potential in polymer chemistry, where its aromatic structure contributes to the thermal stability of advanced materials. Searches for "agrochemical applications of chlorinated benzene derivatives" highlight the growing interest in this area.

The market for Benzene, 5-chloro-2-methoxy-1,3-dimethyl- is influenced by factors such as raw material availability, regulatory policies, and technological advancements. Companies are increasingly focusing on green chemistry principles to produce this compound sustainably. Queries like "suppliers of 5-chloro-2-methoxy-1,3-dimethylbenzene" and "eco-friendly synthesis of CAS 14804-27-4" reflect the industry's shift towards environmentally responsible practices.

Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize 5-chloro-2-methoxy-1,3-dimethylbenzene. These methods ensure the compound's purity and quality, which are critical for its end-use applications. Researchers often look for "analytical methods for Benzene, 5-chloro-2-methoxy-1,3-dimethyl-" to ensure accurate identification and quantification in complex mixtures.

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In conclusion, Benzene, 5-chloro-2-methoxy-1,3-dimethyl- (CAS No. 14804-27-4) is a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and growing market demand make it a subject of ongoing research and development. By staying updated on the latest trends and innovations, professionals can leverage the potential of this compound to address contemporary challenges in chemistry and industry.